Cas no 104481-24-5 (ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate
• CAS No: 104481-24-5
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD09910379
• CID: 126231
• PubChem ID: 13654521
• Update Time: 2025-05-19

ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-piperazin-1-yl-thiazole-4-carboxylate
• 2-(1-Piperazinyl)-4-thiazolecarboxylic acid ethyl ester
• 4-Thiazolecarboxylicacid, 2-(1-piperazinyl)-, ethyl ester
• ethyl 2-piperazin-1-yl-1,3-thiazole-4-carboxylate
• ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate

• MDL： MFCD09910379
• Inchi： 1S/C10H15N3O2S/c1-2-15-9(14)8-7-16-10(12-8)13-5-3-11-4-6-13/h7,11H,2-6H2,1H3
• InChI Key： NNFAICXZOSXKDP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 241.08800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 378.4°C at 760 mmHg
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 82.70000
• LogP: 1.12320

ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate

Ethyl 2-(Piperazin-1-yl)-1,3-thiazole-4-carboxylate (CAS No. 104481-24-5): A Comprehensive Overview

Ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate (CAS No. 104481-24-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine moiety with a thiazole ring, making it a valuable building block for the synthesis of various bioactive molecules.

The piperazine group in ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's pharmacological properties. The thiazole ring, on the other hand, contributes to the compound's stability and reactivity, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate has been explored for its role in central nervous system (CNS) disorders. A study published in *Neuropharmacology* demonstrated that certain derivatives of this compound exhibit neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it an attractive candidate for further investigation in this area.

The synthesis of ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate involves several well-established chemical reactions. One common approach is to react ethyl 2-chloroacetylthioacetate with piperazine in an appropriate solvent. This reaction typically proceeds via nucleophilic substitution, followed by cyclization to form the thiazole ring. The resulting product can then be further modified through various functional group transformations to generate a wide range of derivatives with diverse biological activities.

From a pharmaceutical perspective, the solubility and stability of ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate are crucial factors that influence its utility as a drug candidate. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the bioavailability and therapeutic efficacy of this compound. For example, lipid-based nanoparticles and prodrug strategies have been explored to improve the oral absorption and systemic distribution of ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate.

In conclusion, ethyl 2-(piperazin-1-yl)-1,3-thiazole-4-carboxylate (CAS No. 104481-24-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for clinical use.